Cas no 65891-81-8 (chlordiazepoxide-d5)

• Product Name: chlordiazepoxide-d5
• CAS No: 65891-81-8
• MF: C₁₆H₁₄ClN₃O
• MW: 304.785670757294
• CID: 962757
• PubChem ID: 329775197
• Update Time: 2025-05-26

chlordiazepoxide-d5 Chemical and Physical Properties

Names and Identifiers

• chlordiazepoxide-d5
• Chlordiazepoxide-d5 solution
• 7-Chloro-N-methyl-5-(phenyl-d5)-3H-1,4-benzodiazepin-2amine-4-oxide
• Azepoxide-d5
• Clopoxide-d5
• FT-0664523
• Helogaphen-d5
• Libritabs-d5
• Multum-d5
• Risolid-d5
• Chlordiazepoxide-D5; 7-Chloro-N-methyl-5-(phenyl-d5)-3H-1,4-Benzodiazepin-2-amine 4-oxide
• 65891-81-8
• (2Z)-7-Chloro-2-(methylimino)-5-(~2~H_5_)phenyl-2,3-dihydro-4H-1,4-benzodiazepin-4-ol
• Chlordiazepoxide-D5, 0.1mg/ml in Acetonitrile
• Chlordiazepoxide-d5 (phenyl-d5)
• Chlordiazepoxide-d5 (100ug/ml in Methanol)
• 7-chloro-4-hydroxy-N-methyl-5-(2,3,4,5,6-pentadeuteriophenyl)-3H-1,4-benzodiazepin-2-imine
• Chlordiazepoxide-D5, 1mg/ml in Acetonitrile
• DTXSID10661863

• MDL： MFCD00057322
• Inchi： 1S/C16H14ClN3O/c1-18-15-10-20(21)16(11-5-3-2-4-6-11)13-9-12(17)7-8-14(13)19-15/h2-9,21H,10H2,1H3/b18-15-/i2D,3D,4D,5D,6D
• InChI Key： BUCORZSTKDOEKQ-ICBGKYADSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N(C/C(=N/C)/N=2)O

Computed Properties

• Exact Mass: 304.114
• Monoisotopic Mass: 304.114
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.2A^2

Experimental Properties

• Melting Point: 241-2430C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol

chlordiazepoxide-d5 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on chlordiazepoxide-d5

Chlordiazepoxide-d5: A Comprehensive Overview

Chlordiazepoxide-d5, with the CAS number 65891-81-8, is a highly specialized compound that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a derivative of chlordiazepoxide, a well-known benzodiazepine, but with the addition of five deuterium atoms, which imparts unique properties and applications. The inclusion of deuterium in its molecular structure not only enhances its stability but also opens up new avenues for research and practical use.

The benzodiazepine class of compounds has been extensively studied for their pharmacological effects, particularly their anxiolytic and sedative properties. Chlordiazepoxide, as a member of this class, has been widely used in clinical settings to manage anxiety disorders and as a premedication for surgical procedures. The introduction of the d5 isotope in chlordiazepoxide-d5 allows researchers to explore its behavior under various conditions with greater precision. This modification is particularly valuable in studies involving mass spectrometry, where the isotopic signature can provide critical insights into metabolic pathways and pharmacokinetics.

Recent advancements in isotopic labeling techniques have further highlighted the potential of chlordiazepoxide-d5 in drug development and therapeutic research. By incorporating deuterium into the molecule, scientists can investigate the compound's stability and bioavailability more effectively. For instance, studies have shown that deuterium substitution can reduce the rate of metabolism by certain enzymes, potentially extending the compound's half-life and improving its efficacy. These findings are particularly relevant in the context of personalized medicine, where understanding drug metabolism at an individual level is crucial.

In addition to its pharmacological applications, chlordiazepoxide-d5 has found utility in analytical chemistry as a reference standard. Its isotopic composition makes it an ideal candidate for use in tandem mass spectrometry (MS/MS) assays, where it serves as an internal standard to calibrate instruments and ensure accurate quantification of analytes. This application underscores the importance of isotopic compounds in modern analytical workflows, particularly in regulatory environments where precision and reproducibility are paramount.

The synthesis of chlordiazepoxide-d5 involves a multi-step process that requires meticulous control over reaction conditions to ensure high isotopic purity. Researchers have developed innovative synthetic strategies to achieve this goal, often leveraging advanced catalytic systems and purification techniques. These efforts have not only improved the scalability of production but also reduced costs, making chlordiazepoxide-d5 more accessible to laboratories worldwide.

From a regulatory standpoint, chlordiazepoxide-d5 is classified as a non-hazardous chemical under most international guidelines. Its handling does not pose significant risks when proper safety protocols are followed, making it suitable for use in both academic and industrial settings. This classification aligns with global efforts to promote safe practices in chemical research and manufacturing.

In conclusion, chlordiazepoxide-d5 represents a significant advancement in the field of isotopic compounds. Its unique properties make it an invaluable tool for researchers across various disciplines, from pharmacology to analytical chemistry. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of drug behavior and improving therapeutic outcomes.